Cas no 72370-26-4 (Ethanethioic acid,S-(2-amino-2-oxoethyl) ester)

• Product Name: Ethanethioic acid,S-(2-amino-2-oxoethyl) ester
• CAS No: 72370-26-4
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• CID: 549499
• PubChem ID: 5108277
• Update Time: 2025-04-19

Ethanethioic acid,S-(2-amino-2-oxoethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-(2-amino-2-oxoethyl) ester
• S-(2-amino-2-oxoethyl) ethanethioate
• AKOS006362662
• DTXSID30408419
• KQJWTIOZZLQART-UHFFFAOYSA-N
• 72370-26-4
• 2-(Acetylthio)acetamide
• 2-(acetylthio) acetamide
• starbld0008833
• SCHEMBL1275144

• Inchi： 1S/C4H7NO2S/c1-3(6)8-2-4(5)7/h2H2,1H3,(H2,5,7)
• InChI Key： KQJWTIOZZLQART-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(N)=O

Computed Properties

• Exact Mass: 133.01974964g/mol
• Monoisotopic Mass: 133.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• Melting Point: 79-84 °C(lit.)
• Flash Point: >230 °F

Ethanethioic acid,S-(2-amino-2-oxoethyl) ester Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：